3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Specification

• Molecular Formula: C15H21BrN2O2S
• Molecular Weight: 373.3 g/mol
• IUPAC Name: tert-butyl 3-[(6-bromopyridin-2-yl)sulfanylmethyl]pyrrolidine-1-carboxylate
• Standard InChI: InChI=1S/C15H21BrN2O2S/c1-15(2,3)20-14(19)18-8-7-11(9-18)10-21-13-6-4-5-12(16)17-13/h4-6,11H,7-10H2,1-3H3
• Standard InChI Key: RSINZTBCANNEPQ-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC(C1)CSC2=NC(=CC=C2)Br
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)CSC2=NC(=CC=C2)Br

Introduction

Chemical Identity and Structural Features

3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1353978-61-6) is a heterocyclic compound featuring a pyrrolidine core modified with a tert-butyl carbamate group and a 6-bromo-2-pyridylsulfanylmethyl substituent. Its molecular formula is C₁₅H₂₁BrN₂O₂S, with a molecular weight of 373.3 g/mol. The IUPAC name is tert-butyl 3-[(6-bromopyridin-2-yl)sulfanylmethyl]pyrrolidine-1-carboxylate, and its SMILES representation is CC(C)(C)OC(=O)N1CCC(C1)CSC2=NC(=CC=C2)Br.

Key Structural Attributes:

Feature	Description
Pyrrolidine ring	Five-membered saturated amine ring providing conformational rigidity.
tert-Butyl ester	Protects the amine group, enabling selective deprotection in synthetic workflows.
6-Bromo-2-pyridylsulfanylmethyl	Aromatic pyridine ring with a bromine substituent at position 6 and a thioether-linked methyl group.

The bromine atom serves as a reactive site for cross-coupling reactions (e.g., Suzuki-Miyaura), while the sulfur atom enhances lipophilicity and potential bioactivity.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step routes focusing on modular assembly of the pyrrolidine and pyridine subunits.

Optimization Challenges

• Steric hindrance: The bulky tert-butyl group may slow reaction kinetics during protection/deprotection.

• Sulfur stability: Thioethers are prone to oxidation; inert atmospheres (N₂/Ar) are recommended.

Physicochemical Properties

Property	Value
Molecular Weight	373.3 g/mol
Solubility	Low in water; soluble in DMSO, DMF, and dichloromethane.
Stability	Stable under inert conditions; sensitive to strong acids/bases.
LogP	~3.2 (predicted), indicating moderate lipophilicity.

Spectroscopic Data:

• ¹H NMR (CDCl₃): δ 1.45 (s, 9H, Boc), 2.60–3.20 (m, pyrrolidine CH₂), 3.70 (s, SCH₂), 7.30–8.10 (m, pyridine-H).

• MS (ESI+): m/z 373.1 [M+H]⁺.

Applications in Medicinal Chemistry

Drug Discovery Intermediates

This compound is a versatile building block in synthesizing:

• Kinase inhibitors: The bromopyridine moiety facilitates cross-coupling to introduce aryl/heteroaryl groups.

• Protease inhibitors: The pyrrolidine scaffold mimics peptide bonds, enhancing target binding.

Case Study: M3 Muscarinic Receptor Modulators

In a study on M3 receptor PAMs (positive allosteric modulators), analogs with pyridylsulfanylmethyl groups demonstrated enhanced subtype selectivity due to sulfur-mediated conformational stabilization.

Target	Interaction
Kinases	Bromopyridine engages in π-π stacking with hydrophobic pockets.
GPCRs	Pyrrolidine mimics endogenous amine neurotransmitters.

Parameter	Recommendation
Storage	2–8°C under inert gas.
Hazards	Irritant (skin/eyes); avoid inhalation.
Disposal	Incinerate following local regulations.

Comparative Analysis with Related Compounds

Compound	Structure	Key Differences
3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	Direct S-link (no CH₂)	Reduced flexibility; lower solubility.
2-(Pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	No bromine	Less reactive; limited cross-coupling utility.